Cas no 860697-74-1 (4-(Cyclopentanesulfonyl)benzoic acid)

• Product Name: 4-(Cyclopentanesulfonyl)benzoic acid
• CAS No: 860697-74-1
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 4661318
• Update Time: 2025-06-13

4-(Cyclopentanesulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentanesulfonyl)benzoic acid
• 4-cyclopentylsulfonylbenzoic acid
• 4-(Cyclopentylsulfonyl)benzoic acid
• Z1259155877
• 4-(Cyclopentanesulfonyl)benzoic acid

• Inchi： 1S/C12H14O4S/c13-12(14)9-5-7-11(8-6-9)17(15,16)10-3-1-2-4-10/h5-8,10H,1-4H2,(H,13,14)
• InChI Key： HILDSQMINZBXHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(Cyclopentanesulfonyl)benzoic acid

Comprehensive Overview of 4-(Cyclopentanesulfonyl)benzoic acid (CAS No. 860697-74-1): Properties, Applications, and Industry Insights

4-(Cyclopentanesulfonyl)benzoic acid (CAS No. 860697-74-1) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique sulfonyl and carboxylic acid functional groups. This cyclopentanesulfonyl derivative exhibits versatile reactivity, making it valuable for synthesizing bioactive molecules, particularly in drug discovery and material science. With the rise of targeted drug design and small-molecule therapeutics, researchers are increasingly exploring its potential as a building block for kinase inhibitors and anti-inflammatory agents.

The molecular structure of 4-(Cyclopentanesulfonyl)benzoic acid combines a benzoic acid core with a cyclopentanesulfonyl moiety, offering balanced lipophilicity and hydrogen-bonding capacity. This duality aligns with current trends in fragment-based drug discovery (FBDD), where modular compounds like this are prized for their ability to optimize pharmacokinetic properties. Recent studies highlight its utility in medicinal chemistry, especially for modifying solubility profiles of lead compounds—a critical factor addressed in AI-driven drug development platforms.

From a synthetic perspective, CAS 860697-74-1 serves as an intermediate in multi-step organic synthesis. Its sulfonamide-forming potential is leveraged in creating high-value agrochemicals and functional materials, responding to industry demands for eco-friendly alternatives. Notably, its stability under mild conditions makes it suitable for green chemistry applications, a hot topic in 2024 chemical innovation discussions. Analytical techniques like HPLC purification and NMR characterization are typically employed to ensure high purity (>98%), meeting stringent pharmaceutical-grade standards.

Market trends indicate growing interest in 860697-74-1 suppliers and custom synthesis services, driven by its niche applications. Frequently searched queries include "4-(Cyclopentanesulfonyl)benzoic acid solubility" and "CAS 860697-74-1 safety data," reflecting user concerns about practical handling. While not classified as hazardous, proper laboratory precautions (gloves, ventilation) are recommended during use. The compound’s structure-activity relationship (SAR) data is actively curated in cheminformatics databases, supporting machine learning models for molecular property prediction.

In material science, this compound contributes to polymeric photoacid generators (PAGs) used in advanced lithography—a key area for semiconductor manufacturing. Its thermal stability (decomposition >250°C) and UV absorption characteristics make it relevant for electronic materials research, coinciding with global investments in chip fabrication technologies. Patent analyses reveal its inclusion in formulations for high-performance coatings, addressing durability challenges in renewable energy infrastructure.

Regulatory compliance for 4-(Cyclopentanesulfonyl)benzoic acid follows standard REACH and FDA guidelines for research chemicals. Environmental studies confirm its low bioaccumulation risk, though proper waste disposal protocols should be observed. As sustainable chemistry gains prominence, manufacturers are optimizing synthesis routes to reduce E-factor metrics—a trending focus in process chemistry forums.

Future directions may explore its cocrystal engineering potential or role in proteolysis-targeting chimeras (PROTACs). With AI-assisted molecular docking becoming mainstream, computational studies of this compound could unlock novel therapeutic targets. The scientific community continues to investigate its structure-property relationships, ensuring 4-(Cyclopentanesulfonyl)benzoic acid remains a compound of interest in cutting-edge research.